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Compound of Interest

Compound Name: Benzyl formate

Cat. No.: B089892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of benzyl formate, a versatile ester

with significant applications in the fragrance, flavor, and pharmaceutical industries. This

document consolidates its chemical properties, synthesis protocols, and safety information,

presenting a core resource for professionals in research and development.

Nomenclature and Identification
Benzyl formate is known by a variety of synonyms and alternative names in scientific literature

and commercial contexts. A comprehensive list is provided below for clear identification.

Table 1: Synonyms and Alternative Names for Benzyl Formate
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Type Name

IUPAC Name benzyl formate[1][2]

Systematic Name Phenylmethyl methanoate

Common Synonyms Benzyl methanoate[1][3][4]

Formic acid, phenylmethyl ester[1][2]

Phenylmethyl formate[1][2]

Formic acid, benzyl ester[1][3][4]

Benzyl alcohol, formate[1][5]

Trade/Other Names FEMA No. 2145[1][5]

NSC 8049[3][5]

Benzylformiat[5]

Ameisensaeurebenzylester[1]

Benzylester kyseliny mravenci[1][6]

CAS Registry Number 104-57-4[1][3][5][7][8]

EC Number 203-214-4[1][2]

UNII 79GJF97O0Y[2][5]

Physicochemical Properties
Benzyl formate is a colorless liquid characterized by a pleasant, fruity, and floral aroma.[5][7]

Its key physical and chemical properties are summarized in the tables below, providing

essential data for experimental design and formulation development.

Table 2: General and Physical Properties of Benzyl Formate
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Property Value References

Molecular Formula C₈H₈O₂ [5][8]

Molecular Weight 136.15 g/mol [5][7][8]

Appearance
Clear, colorless to pale yellow

liquid
[8][9]

Odor
Intense, pleasant, floral-fruity,

spicy
[5][9]

Melting Point 3.6 °C [5]

Boiling Point 203 °C (lit.) [5][7][9]

Density 1.088 g/mL at 25 °C (lit.) [5][9]

Refractive Index (n20/D) 1.511 (lit.) [5][9]

Flash Point 180 °F (82.2 °C) [5]

Vapor Pressure 1.69 hPa at 20 °C [5]

Water Solubility Insoluble [5]

Solubility in Organic Solvents
Soluble in alcohols, ketones,

oils, and hydrocarbons
[5]

logP 1.79 at 21.9 °C [5]

Table 3: Spectroscopic Data Identifiers for Benzyl Formate

Spectroscopic Data Identifier/Reference

¹H NMR ChemicalBook, SpectraBase[1][10]

¹³C NMR Guidechem[4]

IR ChemicalBook, SpectraBase[11][12]

Mass Spectrometry (GC-MS) PubChem, NIST WebBook[1][6]

Raman Guidechem[4]
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Experimental Protocols
This section details methodologies for the synthesis and analysis of benzyl formate, providing

a foundation for laboratory work.

Synthesis of Benzyl Formate
Several methods for the synthesis of benzyl formate have been reported. Below are detailed

protocols for two common approaches.

Protocol 1: Esterification using Formic Acid and a Catalyst

This method involves the direct esterification of benzyl alcohol with formic acid using a catalyst.

Materials:

Benzyl alcohol (1 mmol)

Formic acid (3 mmol)

Tribromoisocyanuric acid (0.3 mmol, 0.1 g)

Dichloromethane (10 mL)

Distilled water

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

To a mixture of benzyl alcohol and formic acid, add tribromoisocyanuric acid.

Stir the reaction mixture at room temperature for 5 minutes.

Monitor the completion of the reaction using Thin Layer Chromatography (TLC).

Upon completion, add dichloromethane to the reaction mixture and filter the solution.

Extract the organic layer with distilled water (3 x 10 mL).
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Dry the organic layer over anhydrous sodium sulfate.

Evaporate the solvent under reduced pressure to obtain the nearly pure benzyl formate.

[5]

Protocol 2: Synthesis from Benzyl Alcohol and Formic/Acetic Anhydride

This protocol describes the synthesis by heating a mixture of formic/acetic anhydride and

benzyl alcohol.

Materials:

Benzyl alcohol

Formic/acetic anhydride

Procedure:

Heat a mixture of formic/acetic anhydride and benzyl alcohol to 50°C.[5]

The reaction proceeds to form benzyl formate. Further purification may be required,

typically involving distillation.

Synthesis Workflow Diagram

Reactants

Reaction Conditions Work-up

Benzyl Alcohol

Catalyst (e.g., TBCA) or Heat

Formic Acid / Anhydride

Stirring at RT or Heating Extraction with CH2Cl2/H2O Drying (Na2SO4) Solvent Evaporation Benzyl Formate

Click to download full resolution via product page
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Caption: General workflow for the synthesis of benzyl formate.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a standard technique for the identification and quantification of benzyl formate.

Sample Preparation:

Prepare a stock solution of benzyl formate in a volatile organic solvent (e.g., ethyl acetate

or dichloromethane) at a concentration of approximately 10 µg/mL.[13]

Ensure the sample is free of particulates by centrifugation if necessary.[13]

Transfer the supernatant to a 1.5 mL glass autosampler vial.[13]

Instrumental Conditions (Example):

Injector Temperature: 260 °C

Column: DB-5MS (30 m x 0.25 mm x 0.25 µm) or similar non-polar column.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Temperature Program: Hold at 60 °C for 5 minutes, then ramp to 270 °C at 35

°C/min, and hold for 1 minute.

MS Interface Temperature: 250 °C

Ionization Mode: Electron Ionization (EI) at 70 eV.

Detection Mode: Selective Ion Monitoring (SIM) or full scan. For SIM, quantitative ion m/z

79 and qualitative ions m/z 77, 107, 108 can be used for benzyl alcohol, and characteristic

ions for benzyl formate (e.g., m/z 91, 108, 136) should be selected.[14]

Logical Diagram for GC-MS Analysis
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Caption: Step-by-step process of benzyl formate analysis by GC-MS.

Applications in Research and Industry
Benzyl formate's unique properties make it a valuable compound in several fields.
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Flavor and Fragrance Industry: It is widely used as a flavoring and fragrance agent due to its

sweet, fruity, and floral scent.[5][15] It is a component in perfumes, cosmetics, and food

flavorings, imparting notes of jasmine, gardenia, and various fruits.[15][16] Typical usage in

perfume compounds ranges from 0.1% to 5%.[17]

Organic Synthesis: Benzyl formate serves as a solvent and an important intermediate in the

synthesis of fine chemicals, including pharmaceuticals and agrochemicals.[8][16] It can also

be used as a carbon monoxide (CO) surrogate in palladium-catalyzed carbonylation

reactions.[18]

Potential in Drug Development: Its properties, such as good solubility characteristics,

suggest its potential use in developing new drug formulations to enhance solubility and

bioavailability.[8][16]

Safety and Handling
Proper handling of benzyl formate is crucial to ensure laboratory safety. The following

information is derived from safety data sheets (SDS).

Table 4: Hazard Identification and Precautionary Measures
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Hazard Category Information References

GHS Classification
Acute toxicity, Oral (Category

4); Skin irritation (Category 2)
[4][19]

Signal Word Warning [4][19]

Hazard Statements
H302: Harmful if swallowed.

H315: Causes skin irritation.
[4][20]

Personal Protective Equipment

(PPE)

Wear tightly fitting safety

goggles, chemical-resistant

gloves, and protective clothing.

Use a respirator if ventilation is

inadequate.

[3][7][9]

Handling

Handle in a well-ventilated

area. Avoid contact with skin

and eyes and inhalation of

vapors. Keep away from

ignition sources.

[3][7]

Storage

Store in a tightly closed

container in a cool, dry, and

well-ventilated place, away

from incompatible materials

such as oxidizing agents.

[3][7]

First Aid (Skin Contact)

Wash off immediately with

plenty of soap and water.

Remove contaminated

clothing. Seek medical advice

if irritation persists.

[3][9]

First Aid (Ingestion)

Rinse mouth. Do NOT induce

vomiting. Call a poison center

or doctor if you feel unwell.

[3][20]

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a comprehensive safety data sheet (SDS) provided by the manufacturer.
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Always consult the SDS before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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